Cas no 1196474-69-7 (Ethyl 4-(4-formyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxy)benzoate)

• Product Name: Ethyl 4-(4-formyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxy)benzoate
• CAS No: 1196474-69-7
• MF: C₂₂H₂₅BO₆
• MW: 396.241307020187
• CID: 2116245
• Update Time: 2023-08-04

Ethyl 4-(4-formyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxy)benzoate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-(4-formyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxy)benzoate
• AVVGYIIDMVVZSX-UHFFFAOYSA-N
• Ethyl 4-(4-formyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxy)benzoate

• Inchi： 1S/C22H25BO6/c1-6-26-20(25)15-7-10-17(11-8-15)27-18-12-9-16(14-24)19(13-18)23-28-21(2,3)22(4,5)29-23/h7-14H,6H2,1-5H3
• InChI Key： AVVGYIIDMVVZSX-UHFFFAOYSA-N
• SMILES： O1B(C2C=C(C=CC=2C=O)OC2C=CC(C(=O)OCC)=CC=2)OC(C)(C)C1(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 568
• Topological Polar Surface Area: 71.1